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Cat. No.: B127331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous gold(III) bromide (AuBr₃), also known as auric bromide, is a significant compound in

the fields of chemistry and materials science. Its utility as a catalyst in various organic reactions

and as a precursor for the synthesis of other gold compounds, including nanoparticles, makes

a thorough understanding of its physical properties essential for its effective application. This

guide provides a comprehensive overview of the known physical characteristics of anhydrous

gold tribromide, supported by experimental methodologies and structural data. In its solid

state and in non-coordinating solvents, gold tribromide exists predominantly as a dimer,

Au₂Br₆.[1]

General and Spectroscopic Properties
Anhydrous gold tribromide is a fascinating material with distinct physical and spectroscopic

characteristics. A summary of these properties is presented in the table below.
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Property Value Reference(s)

Chemical Formula AuBr₃ [2][3]

Molecular Weight 436.69 g/mol [2]

Appearance

Dark red to black crystalline

solid or powder; also described

as blue to grey.

[2][4]

Odor Odorless

CAS Number 10294-28-7 [3]

Crystallographic and Structural Data
Anhydrous gold tribromide exists as a dimer, Au₂Br₆, with a planar structure where two gold

atoms are bridged by two bromine atoms.[4] Each gold atom is in a square planar coordination

environment with bond angles of approximately 90 degrees.[4] The crystal structure is

monoclinic and belongs to the P2₁/c space group.

Structural Parameter Value Reference(s)

Crystal System Monoclinic

Space Group P2₁/c

Au-Br Bond Length 2.42 - 2.51 Å

Thermal Properties
The thermal stability of anhydrous gold tribromide is a critical parameter for its use in high-

temperature reactions. It is known to decompose upon heating.

Thermal Property Value Reference(s)

Melting Point 97.5 °C (decomposes) [2]

Decomposition Temperature Approximately 150-160 °C [5][6]
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Solubility Profile
The solubility of anhydrous gold tribromide has been qualitatively described in various

solvents. Quantitative data remains scarce in the literature.

Solvent Solubility Reference(s)

Water Sparingly soluble [5]

Ethanol Slightly soluble [7]

Diethyl Ether Soluble [5]

Methyl Acetate Soluble [5]

Experimental Protocols
Synthesis of Anhydrous Gold Tribromide
A common method for the synthesis of anhydrous gold tribromide involves the direct reaction

of elemental gold with liquid bromine.[4]

Materials:

Fine gold powder

Liquid bromine (excess)

Sealed reaction vessel

Procedure:

Place the fine gold powder in a suitable sealed reaction vessel.

Carefully add an excess of liquid bromine to the vessel.

Heat the sealed vessel to 150 °C.[2]

Maintain the temperature to allow the reaction to proceed to completion. The reaction is: 2

Au + 3 Br₂ → Au₂Br₆.[2]
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After the reaction is complete, cool the vessel to room temperature.

The crude gold tribromide can be purified by sublimation.

Experimental Workflow for Synthesis

Synthesis of Anhydrous Gold Tribromide

Fine Gold Powder

Sealed Reaction Vessel

Liquid Bromine

Heat to 150°C Reaction:
2 Au + 3 Br₂ → Au₂Br₆ Cool to Room Temperature Crude Au₂Br₆ Purification (Sublimation) Anhydrous Au₂Br₆

Click to download full resolution via product page

Caption: Workflow for the synthesis of anhydrous gold tribromide.

Determination of Melting Point
The melting point of the air- and moisture-sensitive anhydrous gold tribromide should be

determined using a sealed capillary method.

Apparatus:

Melting point apparatus

Glass capillary tubes

Glovebox or inert atmosphere chamber

Heat source for sealing capillaries

Procedure:

Inside a glovebox or inert atmosphere chamber, finely grind the anhydrous gold tribromide
sample.

Pack the powdered sample into a glass capillary tube to a height of 2-3 mm.
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Seal the open end of the capillary tube using a flame.

Place the sealed capillary tube in the melting point apparatus.

Heat the sample at a controlled rate (e.g., 2 °C/min) near the expected melting point.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes liquid. This range represents the melting point.[8]

Logical Flow for Melting Point Determination
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Melting Point Determination of Anhydrous AuBr₃

Start

Grind AuBr₃ in Inert Atmosphere

Pack Sample into Capillary Tube

Seal Capillary Tube

Place in Melting Point Apparatus

Heat at Controlled Rate

Observe for Melting

Record Temperature of First Liquid Droplet

Record Temperature of Complete Liquefaction

End

Click to download full resolution via product page

Caption: Logical workflow for determining the melting point.
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Crystal Structure Determination by Single-Crystal X-ray
Diffraction
Determining the precise crystal structure of anhydrous gold tribromide requires single-crystal

X-ray diffraction.

Procedure:

Grow suitable single crystals of anhydrous gold tribromide, which is the most challenging

step. This may be achieved through slow sublimation or crystallization from a non-

coordinating solvent in an inert atmosphere.

Select a well-formed single crystal and mount it on a goniometer head.

Place the goniometer head on the single-crystal X-ray diffractometer.

Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

Collect the diffraction data by rotating the crystal in the X-ray beam.

Process the collected data to obtain the unit cell parameters and intensity of each reflection.

Solve the crystal structure using direct methods or Patterson methods to determine the

atomic positions.

Refine the structural model against the experimental data to obtain accurate bond lengths

and angles.

Workflow for Crystal Structure Determination
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Single-Crystal X-ray Diffraction Workflow

Grow Single Crystals of Au₂Br₆

Select and Mount a Suitable Crystal

Collect Diffraction Data on Diffractometer

Process Data (Unit Cell, Intensities)

Solve Crystal Structure (Determine Atomic Positions)

Refine Structural Model

Final Crystal Structure (Bond Lengths, Angles)

Click to download full resolution via product page

Caption: Workflow for crystal structure determination.

Thermal Stability Analysis by TGA/DTA
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) can be used to

study the thermal decomposition of anhydrous gold tribromide.
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Apparatus:

Simultaneous TGA/DTA instrument

Inert gas supply (e.g., nitrogen or argon)

Sample pans (e.g., alumina)

Procedure:

Place a small, accurately weighed amount of anhydrous gold tribromide into a TGA sample

pan.

Place the pan in the TGA/DTA instrument.

Heat the sample under a controlled inert atmosphere at a constant heating rate (e.g., 10

°C/min).[9]

Record the mass loss (TGA curve) and the difference in temperature between the sample

and a reference (DTA curve) as a function of temperature.[9][10]

The TGA curve will show the temperature at which decomposition begins, indicated by a

mass loss. The DTA curve will show whether the decomposition is an endothermic or

exothermic process.[10]

Logical Flow for TGA/DTA Analysis
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TGA/DTA Analysis of Anhydrous AuBr₃

Start

Accurately Weigh AuBr₃ Sample

Place Sample in TGA/DTA Instrument

Heat under Inert Atmosphere at a Constant Rate

Record Mass Loss (TGA) and Temperature Difference (DTA)

Analyze TGA and DTA Curves

Determine Decomposition Temperature and Process Type

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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